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Cat. No.: B10821203

Get Quote

This guide provides an in-depth technical overview of Prochlorperazine-d8 (hydrochloride),
focusing on its critical role as an internal standard in quantitative bioanalysis. Designed for

researchers, analytical scientists, and drug development professionals, this document

synthesizes core chemical data, pharmacological context, and field-proven analytical

methodologies to ensure the highest standards of accuracy and reproducibility in experimental

workflows.

Introduction: The Imperative for Isotopic Labeling in
Quantitative Analysis
Prochlorperazine is a phenothiazine derivative widely used for its antiemetic and antipsychotic

properties.[1] Its therapeutic efficacy is attributed primarily to its function as a dopamine D2

receptor antagonist in the brain's chemoreceptor trigger zone and mesolimbic pathway.[1][2]

Accurate quantification of prochlorperazine in biological matrices is paramount for

pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence trials.
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However, quantitative analysis using techniques like liquid chromatography-mass spectrometry

(LC-MS) is susceptible to variations arising from sample preparation, matrix effects, and

instrument fluctuations.[3][4] To mitigate these variables, an ideal internal standard (IS) is

employed. A stable isotope-labeled (SIL) internal standard, such as Prochlorperazine-d8, is

considered the gold standard.[3][4] Because it is chemically identical to the analyte, it co-elutes

chromatographically and experiences the same extraction recovery and ionization effects, but

is distinguishable by its higher mass.[4][5] This allows for reliable correction of analytical

variability, leading to highly accurate and precise quantification.[5][6]

Core Physicochemical and Identification Parameters
Accurate identification and handling of Prochlorperazine-d8 (hydrochloride) are foundational

to its effective use. The key properties are summarized below.

Property Value Source(s)

Formal Name

2-chloro-10-[3-(4-methyl-1-

piperazinyl-d8)propyl]-10H-

phenothiazine, dihydrochloride

[7]

CAS Number 2930627-64-6 [7]

Alternate CAS 1215641-01-2 (Free Base) [8][9]

Molecular Formula C₂₀H₁₆D₈ClN₃S • 2HCl [7][10]

Formula Weight 454.9 g/mol [7]

Free Base MW ~382.0 g/mol [8][11]

Purity
≥98% (Chemical); ≥98-99 atom

% D
[7][12]

Formulation A solid [7]

Solubility Soluble in DMSO [7]
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To appreciate the analytical challenges, it is crucial to understand the biological target of the

parent compound. Prochlorperazine primarily exerts its therapeutic effects by acting as a potent

antagonist at dopamine D2 receptors within the central nervous system.[13][14] This blockade

disrupts the dopaminergic signaling pathways responsible for emesis and psychosis.[1][15] The

simplified signaling pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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